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Methyl 2-amino-3-(2,4-

dichlorophenyl)prop-2-enoate

CAS No.: 1956426-92-8

Cat. No.: B11727942

Get Quote

Executive Summary
2,4-Dichlorophenylalanine (2,4-diCl-Phe) is a non-natural amino acid frequently incorporated

into peptide therapeutics to enhance lipophilicity and proteolytic stability. Its analysis by mass

spectrometry (MS) presents unique challenges and opportunities compared to native

Phenylalanine (Phe) or mono-halogenated analogs.

This guide provides a definitive technical comparison of the fragmentation dynamics of 2,4-

diCl-Phe derivatives. We analyze the specific isotopic signatures, collision-induced dissociation

(CID) pathways, and diagnostic ion markers required to validate its presence in complex

biological matrices.

Part 1: The Isotopic Signature (The "Fingerprint")
The most immediate diagnostic tool for 2,4-diCl-Phe is its chlorine isotope pattern. Unlike

native amino acids, the presence of two chlorine atoms creates a distinct spectral envelope
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that serves as a self-validating confirmation of identity before fragmentation even occurs.

Theoretical vs. Observed Isotope Distribution
Chlorine exists naturally as

(75.8%) and

(24.2%). The mathematical expansion of

dictates the abundance ratios for a dichloro-species.

Species
Isotope
Composition

Mass Shift
Relative
Abundance
(Theoretical)

Diagnostic
Utility

M 0 100% (Base)
Primary

Quantifier

M+2 +1.997 Da ~64%
Confirmation Ion

1

M+4 +3.994 Da ~10%
Confirmation Ion

2

Comparative Insight:

Native Phe: Shows only Carbon-13 satellites (M+1 at ~10%).

4-Chloro-Phe: Shows a 3:1 ratio (M and M+2).

2,4-DiCl-Phe: Shows the characteristic 9:6:1 pattern.

Note: If the M+2 peak is significantly lower than 60% relative to M, the analyte is likely a

mono-chloro impurity or a non-halogenated isobar.

Part 2: Fragmentation Mechanics (ESI-MS/MS)
In Electrospray Ionization (ESI) with Collision-Induced Dissociation (CID), 2,4-diCl-Phe follows

the "mobile proton" model. The fragmentation is driven by charge migration from the N-
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terminus to the aromatic system or the amide backbone.

The Diagnostic Immonium Ion
The "Gold Standard" for identifying amino acid residues in peptides is the immonium ion (

).

Native Phe Immonium:

120.08[1]

2,4-diCl-Phe Immonium:

188.00 (calculated for

)

The shift of +68 Da (replacement of 2 H with 2 Cl) is the primary marker.

Pathway Visualization
The following diagram illustrates the transition from the protonated molecular ion to the

diagnostic fragments.
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Figure 1: ESI-CID Fragmentation Pathway of 2,4-Dichlorophenylalanine. The formation of the

m/z 188 immonium ion is the dominant high-energy transition.

Part 3: Comparative Performance Guide
This section objectively compares the analytical performance of detecting 2,4-diCl-Phe against

its structural analogs.

Table 1: Diagnostic Ion Comparison

Analyte

Precursor (

,
Monoisotopic)

Primary
Fragment
(Immonium)

Secondary
Fragment
(Tropylium-
like)

Specificity
Rating

L-Phenylalanine 166.09 120.08 91.05

Low (Common

Matrix

Interference)

4-Chloro-Phe 200.05 154.04 125.01 Medium

2,4-DiCl-Phe 234.01 188.00 158.97
High (Unique

Mass Defect)

3,4-DiCl-Phe 234.01 188.00 158.97
Low (Isobaric to

2,4-diCl)

Critical Differentiation: The Isomer Problem
The Challenge: 2,4-diCl-Phe and 3,4-diCl-Phe are isobaric. They have identical masses and

isotope patterns. MS/MS fragmentation is often identical. The Solution:

Retention Time: The 2,4-isomer typically elutes earlier on C18 columns due to the "Ortho

Effect" (steric hindrance prevents full planar interaction with the stationary phase).

Ion Mobility: If available, CCS (Collision Cross Section) values differ because the 2,4-

substitution creates a more "globular" gas-phase structure compared to the flatter 3,4-

analog.
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Part 4: Validated Experimental Protocol
To generate reproducible fragmentation data, follow this self-validating workflow.

Reagents
Solvent A: 0.1% Formic Acid in Water (LC-MS Grade).

Solvent B: 0.1% Formic Acid in Acetonitrile.

Standard: 2,4-Dichlorophenylalanine (Sigma-Aldrich or equivalent), 1 µg/mL in 50:50 A:B.

Step-by-Step Workflow
Direct Infusion (Optimization):

Infuse standard at 5-10 µL/min into the ESI source.

Set Mode: Positive (

).[2][3]

Scan Range: m/z 100–300.

Validation Step: Observe the m/z 234, 236, 238 cluster. If the 236 peak is not ~65% of the

234 peak, check for detector saturation.

Collision Energy Ramp (breakdown Curve):

Isolate m/z 234.0 (Monoisotopic).

Ramp Collision Energy (CE) from 10 eV to 50 eV.

Target: Determine the CE where the precursor (234) intensity drops to 10% and the

Immonium (188) is maximized. Typically 25–35 eV for this derivative.

LC-MS/MS Method Implementation:

Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7 µm).
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Gradient: 5% B to 95% B over 5 minutes.

Transition: Monitor 234.0

188.0 (Quantifier) and 234.0

159.0 (Qualifier).
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Figure 2: Standardized LC-MS/MS Workflow for 2,4-diCl-Phe Quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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